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Compound of Interest

Compound Name: 4-Oxoretinoic acid-d3

4-Oxoretinoic acid-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
analytical methodologies, and biological relevance of 4-Oxoretinoic acid-d3. This deuterated
analog of 4-Oxoretinoic acid serves as a valuable tool in metabolic research, pharmacokinetic
studies, and as an internal standard for quantitative analysis.

Core Physicochemical Properties

4-Oxoretinoic acid-d3 is the deuterated form of 4-Oxoretinoic acid, an active metabolite of
Vitamin A. The introduction of deuterium isotopes provides a distinct mass signature, making it
an ideal internal standard for mass spectrometry-based quantification of its non-deuterated
counterpart in biological matrices.[1]

Below is a summary of the known physicochemical properties. It is important to note that while
data for the deuterated species is provided where available, some parameters are extrapolated
from the non-deuterated (h3) analog and should be considered as such.

Table 1: General Physicochemical Properties
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Property Value Source
Molecular Formula C20H23D303 [2]
Molecular Weight 317.44 g/mol [2]
Appearance Yellow to orange solid [3]

CAS Number 1346606-26-5 (d3)

1352241-40-7 (all-trans-d3) [2]

38030-57-8 (non-deuterated) [4]

Table 2: Quantitative Physicochemical Data

Property Value Notes

Source

Data for the non-

deuterated analog is

Melting Point Not available .
also not readily
available.

Boiling Point Not available

o Predicted for non-

Water Solubility 0.0062 g/L [5]
deuterated form.
Predicted for non-

logP 4.94 [5]

deuterated form.

Predicted for non-

pKa (Strongest Acidic) 5
deuterated form.

[5]

Table 3: Solubility Profile (Non-deuterated 4-Oxoretinoic acid)
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Solvent Solubility Source
Chloroform Slightly soluble [4]
Methanol Slightly soluble [4]

~30 mg/mL (for 4-oxo
DMSO _ o [6]
isotretinoin)

~15 mg/mL (for 4-oxo
Ethanol ) o [6]
isotretinoin)

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 4-Oxoretinoic acid-d3 are
not extensively published. However, general methods for the synthesis of retinoic acid analogs,
including isotopically labeled versions, can be adapted.

General Synthesis Approach

A common method for synthesizing retinoic acid analogs involves a Wittig or Horner-
Wadsworth-Emmons reaction to construct the polyene chain. For deuteration, a deuterated
starting material, such as a deuterated phosphonium salt or aldehyde, would be incorporated. A
patented method for synthesizing retinoic acids describes the use of a Grignard reagent which
can be adapted for deuteration by using a deuterated Grignard reagent.[7]

Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 4-Oxoretinoic acid-d3.

Purification

Purification of the crude product is typically achieved through chromatographic techniques
followed by crystallization.

e Column Chromatography: The crude product is subjected to silica gel column
chromatography. A solvent system of hexane and ethyl acetate is commonly used to
separate the desired product from reaction byproducts.[7]

» Crystallization: The purified product is then crystallized from a suitable solvent, such as
methanol, to yield the final, high-purity compound.[7]

Analytical Methodology: LC-MS/MS for Quantification

4-Oxoretinoic acid-d3 is primarily used as an internal standard for the accurate quantification
of endogenous 4-Oxoretinoic acid in biological samples by liquid chromatography-tandem
mass spectrometry (LC-MS/MS).

Sample Preparation and Extraction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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